Donepezil-d4 (hydrochloride)
Donepezil-d4 (hydrochloride)
Donepezil-d4 (hydrochloride) (Item No. 18251) is intended for use as an internal standard for the quantification of donepezil (Item No. 13245) by GC- or LC-MS. Donepezil is a reversible acetylcholinesterase inhibitor (IC50 = 23 nM) that readily crosses the blood-brain barrier to reduce the breakdown of acetylcholine. As acetylcholine modulates plasticity, excitability, and arousal in the central nervous system, donepezil has been used to study cognition, memory, and behavior in animal models.
Brand Name:
Vulcanchem
CAS No.:
1219798-88-5
VCID:
VC0161106
InChI:
InChI=1S/C24H29NO3.ClH/c1-27-22-14-19-13-20(24(26)21(19)15-23(22)28-2)12-17-8-10-25(11-9-17)16-18-6-4-3-5-7-18;/h3-7,14-15,17,20H,8-13,16H2,1-2H3;1H/i12D2,16D2;
SMILES:
COC1=C(C=C2C(=C1)CC(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)OC.Cl
Molecular Formula:
C24H30ClNO3
Molecular Weight:
419.982
Donepezil-d4 (hydrochloride)
CAS No.: 1219798-88-5
Reference Standards
VCID: VC0161106
Molecular Formula: C24H30ClNO3
Molecular Weight: 419.982
| CAS No. | 1219798-88-5 |
|---|---|
| Product Name | Donepezil-d4 (hydrochloride) |
| Molecular Formula | C24H30ClNO3 |
| Molecular Weight | 419.982 |
| IUPAC Name | 2-[dideuterio-[1-[dideuterio(phenyl)methyl]piperidin-4-yl]methyl]-5,6-dimethoxy-2,3-dihydroinden-1-one;hydrochloride |
| Standard InChI | InChI=1S/C24H29NO3.ClH/c1-27-22-14-19-13-20(24(26)21(19)15-23(22)28-2)12-17-8-10-25(11-9-17)16-18-6-4-3-5-7-18;/h3-7,14-15,17,20H,8-13,16H2,1-2H3;1H/i12D2,16D2; |
| Standard InChIKey | XWAIAVWHZJNZQQ-XFRCSBOFSA-N |
| SMILES | COC1=C(C=C2C(=C1)CC(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)OC.Cl |
| Description | Donepezil-d4 (hydrochloride) (Item No. 18251) is intended for use as an internal standard for the quantification of donepezil (Item No. 13245) by GC- or LC-MS. Donepezil is a reversible acetylcholinesterase inhibitor (IC50 = 23 nM) that readily crosses the blood-brain barrier to reduce the breakdown of acetylcholine. As acetylcholine modulates plasticity, excitability, and arousal in the central nervous system, donepezil has been used to study cognition, memory, and behavior in animal models. |
| Synonyms | 2,3-dihydro-5,6-dimethoxy-2[[1-(phenylmethyl-d2)-4-piperidinyl]methyl-d2]-1H-inden-1-one, monohydrochloride |
| Reference | 1.Muñoz-Torrero, D. Acetylcholinesterase inhibitors as disease-modifying therapies for Alzheimer’s disease. Curr. Med. Chem. 15, 2433-2455 (2008). |
| PubChem Compound | 131869293 |
| Last Modified | Nov 11 2021 |
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